2-{[(4-chloro-2-methylphenyl)amino]carbonyl}phenyl acetate

• IUPAC Name: [2-[(4-chloro-2-methylphenyl)carbamoyl]phenyl] acetate
• InChI: InChI=1S/C16H14ClNO3/c1-10-9-12(17)7-8-14(10)18-16(20)13-5-3-4-6-15(13)21-11(2)19/h3-9H,1-2H3,(H,18,20)
• InChI Key: XSBIKAFAXDYEES-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)NC(=O)C2=CC=CC=C2OC(=O)C
• Molecular Formula: C16H14ClNO3
• Molecular Weight: 303.74 g/mol

Description

2-{[(4-chloro-2-methylphenyl)amino]carbonyl}phenyl acetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is a derivative of phenyl acetate and has a molecular formula of C16H14ClNO3.

Mechanism of Action

The mechanism of action of 2-{[(4-chloro-2-methylphenyl)amino]carbonyl}phenyl acetate involves its interaction with specific receptors in the body. This compound has been shown to bind to the active site of certain enzymes, which can lead to the inhibition of their activity. This, in turn, can result in various biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been shown to inhibit the activity of certain enzymes, which can lead to the modulation of various biochemical pathways. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties, which can have beneficial effects on the body.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-{[(4-chloro-2-methylphenyl)amino]carbonyl}phenyl acetate in lab experiments is its high purity and stability. This compound can be easily synthesized and purified, which makes it an ideal candidate for various research applications. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research on 2-{[(4-chloro-2-methylphenyl)amino]carbonyl}phenyl acetate. One potential area of research is in the development of new drugs based on this compound. Additionally, further research is needed to investigate the potential applications of this compound in various scientific fields, such as biochemistry and pharmacology.
Conclusion:
In conclusion, this compound is a chemical compound that has potential applications in various scientific fields. This compound has been extensively researched for its potential as a drug candidate, and has shown promising results in various preclinical studies. Further research is needed to fully understand the potential applications of this compound and to develop new drugs based on its structure.

Scientific Research Applications

2-{[(4-chloro-2-methylphenyl)amino]carbonyl}phenyl acetate has been extensively researched for its potential applications in various scientific fields. One of the major areas of research is in the field of medicinal chemistry, where this compound has shown promising results as a potential drug candidate for the treatment of various diseases.

Synthesis routes and methods

Procedure details

To a stirred solution of 4-chloro-2-methylaniline, 1-1, (10.0 g 0.071 moles) in toluene was added (24.7 mL 0.014 moles) of N,N-diisopropylethylamine, followed by slow addition of acetylsalicyloyl chloride. The mixture was stirred until complete by TLC. Reaction was filtered and dried under vacuum to afford 9.4 grams of 1-2. Analytical LCMS: (CH3CN/H2O/1% TFA, 4 min gradient), 88% pure, M+1 peak m/e 304.